Cas no 687601-01-0 (4(1H)-Pyrimidinone, 2-amino-6-hydroxy-5-(methylamino)- (9CI))

• Product Name: 4(1H)-Pyrimidinone, 2-amino-6-hydroxy-5-(methylamino)- (9CI)
• CAS No: 687601-01-0
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 1020905
• PubChem ID: 45083170
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 2-amino-6-hydroxy-5-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-6-hydroxy-5-(methylamino)- (9CI)
• 2-Amino-6-hydroxy-5-(methylamino)pyrimidin-4(1H)-one
• 687601-01-0
• 4(1H)-PYRIMIDINONE, 2-AMINO-6-HYDROXY-5-(METHYLAMINO)-
• DB-272080

• Inchi： 1S/C5H8N4O2/c1-7-2-3(10)8-5(6)9-4(2)11/h7H,1H3,(H4,6,8,9,10,11)
• InChI Key： BUTGFUJFCOCCRQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(N)=N1)=O)NC

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 99.7Ų